N-cyclohexyl-2,4-difluoro-N-methylbenzamide

• Molecular Formula: C14H17F2NO
• Molecular Weight: 253.29 g/mol
• IUPAC Name: N-cyclohexyl-2,4-difluoro-N-methylbenzamide
• InChI: InChI=1S/C14H17F2NO/c1-17(11-5-3-2-4-6-11)14(18)12-8-7-10(15)9-13(12)16/h7-9,11H,2-6H2,1H3
• InChI Key: AXKSFOUXGXVYCR-UHFFFAOYSA-N
• SMILES: CN(C1CCCCC1)C(=O)C2=C(C=C(C=C2)F)F

Description

N-cyclohexyl-2,4-difluoro-N-methylbenzamide (CFM) is a chemical compound that belongs to the family of amides. It is a white crystalline powder that has a melting point of 65-67°C. CFM has been used extensively in scientific research due to its unique properties.

Mechanism of Action

N-cyclohexyl-2,4-difluoro-N-methylbenzamide acts as a selective blocker of the Nav1.7 sodium channel, which is involved in the transmission of pain signals. N-cyclohexyl-2,4-difluoro-N-methylbenzamide binds to the channel and prevents the influx of sodium ions, thus reducing the transmission of pain signals.
Biochemical and Physiological Effects:
N-cyclohexyl-2,4-difluoro-N-methylbenzamide has been shown to have significant effects on pain transmission. Studies have shown that N-cyclohexyl-2,4-difluoro-N-methylbenzamide can reduce pain in animal models of neuropathic pain and inflammatory pain. N-cyclohexyl-2,4-difluoro-N-methylbenzamide has also been shown to have anti-inflammatory effects, which may contribute to its analgesic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-2,4-difluoro-N-methylbenzamide in lab experiments is its selectivity for the Nav1.7 sodium channel. This property allows researchers to study the role of this channel in pain transmission. However, one of the limitations of N-cyclohexyl-2,4-difluoro-N-methylbenzamide is its low solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for research on N-cyclohexyl-2,4-difluoro-N-methylbenzamide. One area of research is the development of new analgesics based on N-cyclohexyl-2,4-difluoro-N-methylbenzamide. Researchers are also studying the effects of N-cyclohexyl-2,4-difluoro-N-methylbenzamide on other sodium channels and their potential role in pain transmission. Another area of research is the optimization of the synthesis method to improve the yield and purity of N-cyclohexyl-2,4-difluoro-N-methylbenzamide.
Conclusion:
In conclusion, N-cyclohexyl-2,4-difluoro-N-methylbenzamide is a chemical compound that has unique properties and has been extensively used in scientific research. Its selectivity for the Nav1.7 sodium channel makes it a potential candidate for the development of new analgesics. N-cyclohexyl-2,4-difluoro-N-methylbenzamide has significant effects on pain transmission and has anti-inflammatory properties. While N-cyclohexyl-2,4-difluoro-N-methylbenzamide has advantages and limitations for lab experiments, there are several future directions for research on this compound.

Synthesis Methods

The synthesis of N-cyclohexyl-2,4-difluoro-N-methylbenzamide involves the reaction between N-methyl-4-piperidone and cyclohexyl isocyanate in the presence of 2,4-difluoroaniline. The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran at room temperature. The product is then purified by recrystallization to obtain pure N-cyclohexyl-2,4-difluoro-N-methylbenzamide.

Scientific Research Applications

N-cyclohexyl-2,4-difluoro-N-methylbenzamide has been used extensively in scientific research due to its unique properties. One of the most significant applications of N-cyclohexyl-2,4-difluoro-N-methylbenzamide is in the field of neuroscience. N-cyclohexyl-2,4-difluoro-N-methylbenzamide has been shown to act as a selective blocker of the Nav1.7 sodium channel, which is involved in the transmission of pain signals. This property makes N-cyclohexyl-2,4-difluoro-N-methylbenzamide a potential candidate for the development of new analgesics.